3,6-dihydropyridine-1(2H)-carboxamide

• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol
• IUPAC Name: 3,6-dihydro-2H-pyridine-1-carboxamide
• InChI: InChI=1S/C6H10N2O/c7-6(9)8-4-2-1-3-5-8/h1-2H,3-5H2,(H2,7,9)
• InChI Key: IGEFFNNZEWHRQI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1)C(=O)N

Description

3,6-Dihydropyridine-1(2H)-carboxamide, commonly referred to as FTIDC (4-[1-(2-fluoropyridin-3-yl)-5-methyl-1H-1,2,3-triazol-4-yl]-N-isopropyl-N-methyl-3,6-dihydropyridine-1(2H)-carboxamide), is a potent and selective allosteric antagonist of metabotropic glutamate receptor 1 (mGluR1). Its chemical structure features a fluoropyridinyl-triazolyl moiety linked to a dihydropyridine-carboxamide scaffold, which confers selectivity for mGluR1 over other glutamate receptor subtypes .

Comparison with Similar Compounds

Receptor Selectivity and Binding Mechanisms

Compound	Target Receptor	Mechanism of Action	Selectivity (IC₅₀/EC₅₀)	Key Structural Features
FTIDC	mGluR1	Non-competitive allosteric antagonist	3.4 nM (mGluR1)	Fluoropyridinyl-triazolyl, carboxamide
MPEP	mGluR5	Allosteric antagonist	36 nM (mGluR5)	2-Methyl-6-(phenylethynyl)pyridine
LY354740	mGluR2/3	Orthosteric agonist	5–10 nM (mGluR2/3)	Bicyclic thiadiazolidine-dioxide

• FTIDC vs. MPEP : FTIDC exhibits >10-fold selectivity for mGluR1 over mGluR5, whereas MPEP selectively inhibits mGluR4. Structural differences (triazolyl vs. phenylethynyl groups) underlie this selectivity .
• FTIDC vs. LY354740 : LY354740 targets mGluR2/3 via orthosteric binding, unlike FTIDC’s allosteric mGluR1 antagonism. This distinction impacts therapeutic applications: LY354740 is explored for anxiety, while FTIDC shows promise in addiction and schizophrenia .

Pharmacological Effects in Rodent Models

Compound	Motor Coordination	Anxiety-like Behavior	Antipsychotic Activity	Reference
FTIDC	No impairment	Reduced at 10 mg/kg	Effective in PCP model
MPEP	Impaired at 30 mg/kg	Increased anxiety	Limited efficacy
LY354740	No impairment	Reduced anxiety	Not reported

Therapeutic Indications

Compound	Indications	Clinical Stage	Advantages
FTIDC	Schizophrenia, addiction	Preclinical	High selectivity, oral activity
MPEP	Anxiety, Fragile X syndrome	Preclinical/Phase I	mGluR5 specificity
LY354740	Generalized anxiety disorder (GAD)	Phase II (discontinued)	Rapid anxiolytic effects

• Schizophrenia: FTIDC’s mGluR1 antagonism normalizes glutamate hyperactivity, a key pathology in schizophrenia, whereas mGluR5 antagonists like MPEP are less effective .

Chemical Stability and Bioavailability

Compound	Oral Bioavailability	Plasma Half-life (rats)	Metabolic Stability
FTIDC	>80%	2.5 hours	High (CYP3A4 resistant)
MPEP	40–50%	1.2 hours	Moderate
LY354740	<20%	0.8 hours	Low (rapid glucuronidation)

• FTIDC’s superior oral bioavailability and metabolic stability make it more viable for chronic dosing compared to LY354740 .